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Compound Name: DPM-1001
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For Researchers, Scientists, and Drug Development Professionals

Introduction

DPM-1001 is a potent and selective, orally bioavailable, non-competitive allosteric inhibitor of
Protein Tyrosine Phosphatase 1B (PTP1B). PTP1B is a key negative regulator of insulin and
leptin signaling pathways, making it a validated therapeutic target for type 2 diabetes and
obesity. Furthermore, DPM-1001 has been identified as a high-affinity copper chelator,
suggesting its therapeutic potential in conditions of copper overload, such as Wilson's disease.
[1][2][3][4] This document provides detailed application notes and protocols for assessing the in
vivo efficacy of DPM-1001 in various preclinical models.

Mechanism of Action: PTP1B Inhibition

PTP1B negatively regulates the insulin signaling pathway by dephosphorylating the insulin
receptor (IR) and insulin receptor substrate (IRS) proteins. Similarly, it attenuates leptin
signaling by dephosphorylating Janus kinase 2 (JAK2). By inhibiting PTP1B, DPM-1001
enhances insulin and leptin sensitivity.

Signaling Pathway Diagrams
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Acclimatize C57BL/6J Mice
(1 week)

:

High-Fat Diet (60% kcal from fat)
(8-12 weeks)

:

Randomize into Treatment Groups (Use -(rggcwl\ggis(toxlg)) M|ce)
(Vehicle, DPM-1001)

' '

Daily Dosing (e.g., 5 mg/kg, p.o.) RandoTéz;i:]rgoglg?\jltTO%nf)Groups
(50 days) ’ )

l v
Daily Dosing (e.g., 5 mg/kg, i.p. or p.o.)
Weekly Body Weight and Food Intake (2 weeks)
l v
Endpoint: Tissue Collection
Perform OGTT and ITT (Liver, Brain)

' v

Endpoint: Tissue Collection Measure Copper Levels
(e.g., adipose, liver) (ICP-MS)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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